Cas no 1217038-12-4 (5-nitro-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide hydrochloride)

• Product Name: 5-nitro-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide hydrochloride
• CAS No: 1217038-12-4
• MF: C₁₈H₁₇ClN₄O₄S
• MW: 420.869981527328
• CID: 6431730
• PubChem ID: 71780089
• Update Time: 2024-01-16

5-nitro-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-{4-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-1,3-thiazol-2-yl}furan-2-carboxamide hydrochloride
• 5-nitro-N-{4-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-1,3-thiazol-2-yl}furan-2-carboxamide hydrochloride
• AKOS026685389
• VU0643381-1
• N-[4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-1,3-thiazol-2-yl]-5-nitrofuran-2-carboxamide;hydrochloride
• 1217038-12-4
• F5450-0415
• N-(4-((3,4-dihydroisoquinolin-2(1H)-yl)methyl)thiazol-2-yl)-5-nitrofuran-2-carboxamide hydrochloride

• Inchi： 1S/C18H16N4O4S.ClH/c23-17(15-5-6-16(26-15)22(24)25)20-18-19-14(11-27-18)10-21-8-7-12-3-1-2-4-13(12)9-21;/h1-6,11H,7-10H2,(H,19,20,23);1H
• InChI Key： XVWWVOPAMWICLL-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2=CC=C([N+](=O)[O-])O2)=O)=NC(=C1)CN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 420.0659039g/mol
• Monoisotopic Mass: 420.0659039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines